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Compound of Interest

Compound Name: Benzamide, N,N,4-trimethyl-

Cat. No.: B079416

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a summary of the currently available technical information for
the chemical compound Benzamide, N,N,4-trimethyl-, with the CAS number 14062-78-3.
Despite a comprehensive search of scientific literature and chemical databases, publicly
available data on this specific compound is limited. This guide presents the confirmed
physicochemical and spectroscopic properties. Notably, there is a significant lack of information
regarding its biological activity, mechanism of action, and detailed experimental protocols. This
document serves as a foundational data sheet rather than an exhaustive whitepaper.

Chemical Identity and Physical Properties

Benzamide, N,N,4-trimethyl- is a substituted benzamide derivative. Its fundamental properties
are summarized in the table below.
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Property Value Reference
CAS Number 14062-78-3

Molecular Formula C10H13NO [1]
Molecular Weight 163.22 g/mol [1]

Physical State White crystalline solid [2]

Melting Point 41 °C [1]

N ) 116 °C at 20 mmHg (lit.)290.31
Boiling Point ) [1][2]
°C (rough estimate)

Flash Point 157 °C (lit.) [2]
Density 1.0508 (rough estimate) [1]
Refractive Index 1.5400 (estimate) [1]

Spectroscopic Data

Limited spectroscopic data, specifically Nuclear Magnetic Resonance (NMR) data, has been
reported for N,N,4-trimethylbenzamide.

Spectroscopy Data Reference

(DMSO0) &:2.34 (d,J=14.4
1H NMR _ [3]
Hz, 3H), ... (partial data)

(101 MHz, DMSO) 6 170.17,
13C NMR 138.92, 133.55, 128.71, [3]
127.05, 39.72, 34.76, 20.90.

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of Benzamide, N,N,4-
trimethyl- are not readily available in the public domain. General methods for the synthesis of
N,N-disubstituted benzamides typically involve the acylation of a corresponding secondary
amine with a benzoyl chloride derivative or the coupling of a benzoic acid with a secondary
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amine using a coupling agent. One generalized procedure for a related compound, N,N-
diethylbenzamide, involves the following steps, which could potentially be adapted.

General Synthesis Workflow for N,N-disubstituted
Benzamides

i . . [ . . ] [ Coupling Agent ] Solvent
G Methylbenzoic AmcD Dimethylamine (e.g., DCC, EDC) (e.g., DCM, DMF)

( Y Y \
Crude Product
Y
Purification
(e.g., Chromatography)
Y

-

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of N,N-disubstituted benzamides.

Biological Activity and Mechanism of Action

There is no significant information available in the scientific literature regarding the biological
activity or mechanism of action of Benzamide, N,N,4-trimethyl-. It is important to distinguish
this compound from Trimethobenzamide, a structurally different antiemetic drug with which it
can be confused due to a similar naming convention. Researchers should exercise caution and
not extrapolate the properties of Trimethobenzamide to Benzamide, N,N,4-trimethyl-.

Due to the absence of data on its biological effects, no signaling pathways involving this
compound can be described.
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Safety and Toxicology

Comprehensive toxicological data for Benzamide, N,N,4-trimethyl- is not available. As with
any chemical compound with unknown toxicological properties, it should be handled with
appropriate care in a laboratory setting, using personal protective equipment (PPE) such as
gloves, lab coats, and safety glasses.

Conclusion

Benzamide, N,N,4-trimethyl- (CAS: 14062-78-3) is a chemical compound for which there is a
notable lack of in-depth technical information in the public domain. While basic
physicochemical and limited spectroscopic data are available, there is no readily accessible
information on its biological activity, mechanism of action, detailed synthesis protocols, or
toxicological profile. This document summarizes the currently known data and highlights the
significant gaps in knowledge. Further research would be required to elucidate the properties
and potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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